Cas no 739363-49-6 ((R)-2-Amino-3-(diethylamino)propanoic acid)

(R)-2-Amino-3-(diethylamino)propanoic acid structure
739363-49-6 structure
Product Name:(R)-2-Amino-3-(diethylamino)propanoic acid
CAS No:739363-49-6
MF:C7H16N2O2
MW:160.214141845703
CID:68718
PubChem ID:10728321
Update Time:2025-04-18

(R)-2-Amino-3-(diethylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-3-(diethylamino)propanoic acid
    • 3-(N,N-Diethylamino)-D-alanine
    • L-Β-(N, N-DIETHYLAMINO) ALANINE
    • 739363-49-6
    • DTXSID80444064
    • 3-(Diethylamino)alanine
    • AKOS011013971
    • 2-amino-3-(diethylamino)propanoic acid
    • L-Leucinamidehydrochloride
    • Inchi: 1S/C7H16N2O2/c1-3-9(4-2)5-6(8)7(10)11/h6H,3-5,8H2,1-2H3,(H,10,11)
    • InChI Key: MWPNPNLDBXDQCC-UHFFFAOYSA-N
    • SMILES: OC(C(CN(CC)CC)N)=O

Computed Properties

  • Exact Mass: 160.121177757g/mol
  • Monoisotopic Mass: 160.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • Density: 1.067
  • Boiling Point: 246.8 °C at 760 mmHg
  • Flash Point: 246.8 °C at 760 mmHg
  • Refractive Index: 1.488
  • PSA: 66.56000
  • LogP: 0.44040

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